Cas no 654084-41-0 (6,8-Dibromoimidazo1,2-apyrazine)
6,8-Dibromoimidazo1,2-apyrazine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide hydrochloride
- 4-Amino-5-Chloro-2-Methoxy-N-(Piperidin-4-Ylmethyl)Benzamide
- Benzamide, 4-amino-5-chloro-2-methoxy-N-(4-piperidinylmethyl)-,monohydrochloride
- AK101747
- ANW-62711
- CTK8B9560
- SureCN726793
- C14H21Cl2N3O2
- AGVUBESCBQMUAO-UHFFFAOYSA-N
- 0022AC
- AX8233286
- 4-amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)-benzamide hydrochloride
- 4-Amino-5-chloro-2-methoxy-N-[(piperidin-4-yl)methyl]benzamide--hydrogen chloride (1/1)
- 6,8-Dibromoimidazo1,2-apyrazine
-
- MDL: MFCD17212472
- Inchi: 1S/C14H20ClN3O2.ClH/c1-20-13-7-12(16)11(15)6-10(13)14(19)18-8-9-2-4-17-5-3-9;/h6-7,9,17H,2-5,8,16H2,1H3,(H,18,19);1H
- InChI Key: AGVUBESCBQMUAO-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C=1)C(NCC1CCNCC1)=O)OC)N.Cl
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 324
- Topological Polar Surface Area: 76.4
6,8-Dibromoimidazo1,2-apyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A341511-100mg |
4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide hydrochloride |
654084-41-0 | 96% | 100mg |
$6.0 | 2024-04-18 | |
| Ambeed | A341511-250mg |
4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide hydrochloride |
654084-41-0 | 96% | 250mg |
$7.00 | 2022-05-16 | |
| Ambeed | A341511-1g |
4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide hydrochloride |
654084-41-0 | 96% | 1g |
$18.0 | 2024-04-18 | |
| Ambeed | A341511-5g |
4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide hydrochloride |
654084-41-0 | 96% | 5g |
$67.0 | 2024-04-18 | |
| Alichem | A129005276-5g |
4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide hydrochloride |
654084-41-0 | 95% | 5g |
$292.90 | 2023-09-01 | |
| Alichem | A129005276-10g |
4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide hydrochloride |
654084-41-0 | 95% | 10g |
$504.00 | 2023-09-01 | |
| TRC | D425543-50mg |
6,8-Dibromoimidazo[1,2-a]pyrazine |
654084-41-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D425543-100mg |
6,8-Dibromoimidazo[1,2-a]pyrazine |
654084-41-0 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D425543-500mg |
6,8-Dibromoimidazo[1,2-a]pyrazine |
654084-41-0 | 500mg |
$ 185.00 | 2022-06-05 | ||
| Chemenu | CM179232-5g |
4-Amino-5-chloro-2-methoxy-N-(piperidin-4-ylmethyl)benzamide hydrochloride |
654084-41-0 | 95% | 5g |
$271 | 2021-08-05 |
6,8-Dibromoimidazo1,2-apyrazine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 6,8-Dibromoimidazo1,2-apyrazine
Introduction to 6,8-Dibromoimidazo1,2-apyrazine (CAS No: 654084-41-0)
6,8-Dibromoimidazo1,2-apyrazine, identified by the Chemical Abstracts Service Number (CAS No) 654084-41-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazopyrazine class, a structural motif known for its broad spectrum of biological activities. The presence of bromine atoms at the 6th and 8th positions enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.
The imidazopyrazine scaffold is a fused ring system consisting of an imidazole ring and a pyrazine ring. This unique structure imparts multiple sites for functionalization, making it a versatile building block for drug discovery. 6,8-Dibromoimidazo1,2-apyrazine specifically has been explored for its potential in developing novel therapeutic agents due to its ability to interact with various biological targets.
In recent years, there has been a surge in research focused on identifying new scaffolds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The brominated imidazopyrazines have emerged as promising candidates in this regard. Studies have demonstrated that the bromine atoms can serve as handles for further chemical modifications, allowing researchers to tailor the properties of the compound to specific needs.
One of the most compelling aspects of 6,8-Dibromoimidazo1,2-apyrazine is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in targeting aberrant signaling pathways in cancer cells. The bromine substituents facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many active pharmaceutical ingredients (APIs).
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. 6,8-Dibromoimidazo1,2-apyrazine exemplifies how modifications to simple molecular frameworks can lead to compounds with significant therapeutic potential. Its structural features make it an attractive candidate for further investigation into its pharmacological properties.
The synthesis of 6,8-Dibromoimidazo1,2-apyrazine typically involves multi-step organic reactions starting from readily available precursors. The bromination step is crucial and often achieved using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). These reactions are optimized to ensure high yields and purity, which are critical for subsequent applications in drug discovery.
In addition to its synthetic utility, 6,8-Dibromoimidazo1,2-apyrazine has been studied for its potential applications in material science. The imidazopyrazine core can be incorporated into polymers and coatings to enhance their thermal stability and mechanical properties. This dual functionality makes it a valuable component in developing advanced materials with specialized characteristics.
The pharmacological profile of 6,8-Dibromoimidazo1,2-apyrazine is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease processes. However, more comprehensive research is needed to fully elucidate its mechanism of action and therapeutic potential.
The use of computational methods has also played a significant role in understanding the behavior of 6,8-Dibromoimidazo1,2-apyrazine. Molecular modeling techniques help predict how the compound interacts with biological targets at the atomic level. These insights are invaluable for guiding experimental design and optimizing lead compounds for clinical development.
In conclusion, 6,8-Dibromoimidazo1,2-apyrazine (CAS No: 654084-41-0) represents a fascinating example of how structural modifications can yield compounds with diverse applications. Its role as a synthetic intermediate and potential therapeutic agent underscores its importance in modern chemical research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in developing innovative solutions for human health.
654084-41-0 (6,8-Dibromoimidazo1,2-apyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)